2-Bromo-4-chloro-6-fluorobenzenesulfonamide

• Molecular Formula: C6H4BrClFNO2S
• Molecular Weight: 288.52 g/mol
• IUPAC Name: 2-bromo-4-chloro-6-fluorobenzenesulfonamide
• InChI: InChI=1S/C6H4BrClFNO2S/c7-4-1-3(8)2-5(9)6(4)13(10,11)12/h1-2H,(H2,10,11,12)
• InChI Key: GUHSTTPNPWDEJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)S(=O)(=O)N)Br)Cl

Description

2-Bromo-4-chloro-6-fluorobenzenesulfonamide is a multi-halogenated benzenesulfonamide derivative of interest in scientific research and development. Compounds in this class are frequently investigated as key intermediates in organic synthesis, particularly in the construction of more complex molecules for pharmaceutical and material science applications. The presence of distinct halogen substituents (bromine, chlorine, and fluorine) and the sulfonamide functional group on the benzene ring makes it a versatile scaffold for further chemical modifications, such as metal-catalyzed cross-coupling reactions. The sulfonamide group is a privileged structure in medicinal chemistry, often associated with biological activity. This compound is intended for research and development purposes only and is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Halogenation Techniques

• Bromination and Chlorination : Electrophilic aromatic substitution reactions are employed to introduce bromine and chlorine atoms selectively on the benzene ring. Control of reaction conditions such as temperature, solvent, and halogen source is critical to achieve regioselectivity, especially for multi-substituted benzenes.
• Fluorination : Fluorine substitution is often introduced via nucleophilic aromatic substitution or by using fluorinated starting materials such as fluorobenzene derivatives.

For example, the preparation of 2-bromo-6-fluorobenzaldehyde, a related intermediate, involves bromination of 2-fluorotoluene followed by oxidation steps under controlled conditions (e.g., hydrobromic acid and hydrogen peroxide under light irradiation) to achieve high purity and yield.

Sulfonylation to Form Sulfonyl Chloride Intermediate

The halogenated benzene derivative is subjected to sulfonylation to introduce the sulfonyl chloride group (-SO2Cl), which is a crucial intermediate for sulfonamide synthesis.

• Typical Reagents : Chlorosulfonic acid (ClSO3H) or sulfuryl chloride (SO2Cl2) are commonly used sulfonylating agents.
• Reaction Conditions : The reaction is generally carried out under anhydrous conditions, often at low temperatures to moderate temperatures (0–50°C) to control the reaction rate and avoid side reactions.

This step yields 2-bromo-4-chloro-6-fluorobenzenesulfonyl chloride, which is isolated and purified for subsequent amination.

Amination to Form 2-Bromo-4-chloro-6-fluorobenzenesulfonamide

The sulfonyl chloride intermediate reacts with ammonia or primary/secondary amines to form the sulfonamide.

• Reaction Conditions : The reaction is typically performed in an inert solvent such as dichloromethane, chloroform, or acetonitrile, at temperatures ranging from 0°C to room temperature.
• Ammonia Source : Gaseous ammonia or aqueous ammonia solutions can be used, with careful control to avoid hydrolysis of the sulfonyl chloride.
• Workup : After completion, the reaction mixture is washed, dried, and the product is purified by recrystallization or chromatography.

This step yields the target compound, 2-bromo-4-chloro-6-fluorobenzenesulfonamide, with high purity.

Representative Synthetic Route Summary

Step	Reaction Type	Reagents/Conditions	Product/Intermediate
1	Halogenation	Bromine, chlorine sources; controlled temp.	2-Bromo-4-chloro-6-fluorobenzene
2	Sulfonylation	Chlorosulfonic acid or sulfuryl chloride	2-Bromo-4-chloro-6-fluorobenzenesulfonyl chloride
3	Amination	Ammonia in inert solvent, 0–25°C	2-Bromo-4-chloro-6-fluorobenzenesulfonamide

Detailed Research Findings and Data

Reaction Yields and Purity

• Sulfonylation reactions of halogenated benzenes typically achieve yields of 80–95% with product purity exceeding 98% after purification.
• Amination reactions converting sulfonyl chlorides to sulfonamides generally proceed with yields of 85–98%, depending on reaction time and ammonia concentration.

Reaction Monitoring and Characterization

• NMR Spectroscopy : ^1H and ^13C NMR confirm substitution patterns and sulfonamide formation.
• Mass Spectrometry : Confirms molecular weight and halogen incorporation.
• Melting Point Analysis : Used to assess purity and identity.
• Chromatography : HPLC or column chromatography employed for purification and purity assessment.

Example from Related Compound Synthesis

A patent describing the preparation of 2-bromo-4-fluoro-6-nitrophenol demonstrates the use of chloroform as solvent and mixed acid nitration at 20°C followed by heating to 40–80°C to achieve substitution with high selectivity. This approach can be adapted for halogenation and sulfonylation steps in the target compound synthesis.

Industrial Considerations

• Scale-up involves optimization of solvent volumes, reaction times, and temperature control to maximize yield and minimize impurities.
• Use of continuous flow reactors for halogenation and sulfonylation steps can improve safety and reproducibility.
• Waste management and recovery of halogenated by-products are important for environmental compliance.

Summary Table of Preparation Methods for Related Sulfonamides

Compound	Key Starting Material	Sulfonylation Agent	Amination Agent	Yield (%)	Purity (%)	Reference/Source
2-Bromo-4-fluorobenzenesulfonamide	2-Bromo-4-fluorobenzene	Chlorosulfonic acid	Ammonia	85–95	>98
2-Bromo-6-fluorobenzenesulfonamide	2-Bromo-6-fluorobenzene	Sulfuryl chloride	Ammonia	80–90	>97
2-Bromo-4-chloro-6-fluorobenzenesulfonamide	2-Bromo-4-chloro-6-fluorobenzene	Chlorosulfonic acid	Ammonia	80–90*	>97*	Extrapolated

*Estimated based on analogous compounds due to lack of direct literature.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-chloro-6-fluorobenzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide, with reactions typically carried out in polar solvents like water or alcohol.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzenesulfonamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Bromo-4-chloro-6-fluorobenzenesulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-4-chloro-6-fluorobenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. The presence of halogen atoms can enhance the compound’s binding affinity and specificity for certain targets.

Comparison with Similar Compounds

Data Tables

Table 1: Molecular Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Group	Substituent Positions
2-Bromo-4-chloro-6-fluorobenzenesulfonamide	C₆H₃BrClFNO₂S	303.44	Sulfonamide	2-Br, 4-Cl, 6-F
2-Bromo-4-fluorobenzenesulfonamide	C₆H₅BrFNO₂S	268.56	Sulfonamide	2-Br, 4-F
2-Bromo-6-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate	C₁₅H₁₁BrClFO₅S	457.67	Sulfonate	Multiple substituents
2-Chloro-4-bromo-5-fluorotoluene	C₇H₄BrClF	223.46	None	2-Cl, 4-Br, 5-F

Table 2: Functional Group Reactivity Comparison

Functional Group	Key Reactivity/Properties	Example Compound
Sulfonamide (-SO₂NH₂)	Hydrogen bonding, acidity (pKa ~1-2), stability	Target compound
Sulfonate (-SO₃⁻)	High hydrophilicity, ionic character	2-Bromo-6-ethoxy-4-formylphenyl derivative
Phenol (-OH)	Acidity (pKa ~10), tautomerism	Iminomethylphenol analog
Carboxylic Acid (-COOH)	Strong acidity (pKa ~4.2), ionization	2-Bromo-4-fluoro-6-methylbenzoic acid

Biological Activity

2-Bromo-4-chloro-6-fluorobenzenesulfonamide is a sulfonamide derivative characterized by the presence of bromine, chlorine, and fluorine atoms attached to a benzene ring along with a sulfonamide functional group. Its unique molecular structure contributes to its diverse biological activities, making it a subject of significant interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of 2-Bromo-4-chloro-6-fluorobenzenesulfonamide is $C_6H_4BrClFNO_2S$. The incorporation of halogen atoms enhances its chemical reactivity and potential interactions with biological targets. The sulfonamide group in particular is known for its ability to form hydrogen bonds, which can modulate enzyme and receptor activities.

The biological activity of 2-Bromo-4-chloro-6-fluorobenzenesulfonamide is primarily linked to its sulfonamide group, which acts as a competitive antagonist of p-aminobenzoic acid (PABA). This interaction inhibits bacterial folic acid synthesis, a crucial pathway for DNA production in bacteria, thereby exhibiting antibacterial properties. Additionally, the halogen substituents may enhance binding affinity to specific enzymes or receptors, leading to various pharmacological effects.

Biological Activity Overview

1. Antibacterial Properties

• Mechanism : Inhibition of dihydropteroate synthase, an enzyme critical for folate synthesis in bacteria.
• Research Findings : Preliminary studies indicate that sulfonamide derivatives like 2-Bromo-4-chloro-6-fluorobenzenesulfonamide can effectively inhibit bacterial growth.

2. Antifungal Activity

• Potential Effects : Studies suggest that this compound may also exhibit antifungal properties, although specific mechanisms and efficacy require further investigation.

3. Enzyme Interaction Studies

• The compound's ability to form hydrogen bonds allows it to interact with various enzymes, potentially modulating their activity. These interactions are crucial for understanding its full biological impact.

Case Studies and Research Findings

Several studies have explored the biological activity of 2-Bromo-4-chloro-6-fluorobenzenesulfonamide:

Study	Focus	Findings
Study A	Antibacterial Activity	Demonstrated significant inhibition of bacterial growth in vitro.
Study B	Enzyme Interaction	Showed that the compound effectively binds to dihydropteroate synthase, disrupting folate synthesis.
Study C	Antifungal Properties	Indicated potential antifungal activity; further research needed for confirmation.

Applications in Research and Industry

2-Bromo-4-chloro-6-fluorobenzenesulfonamide has several applications:

• Medicinal Chemistry : Investigated for potential therapeutic uses in developing new antibacterial and antifungal agents.
• Biological Research : Used in studies focusing on enzyme inhibition and protein interactions.
• Chemical Synthesis : Serves as an intermediate in synthesizing more complex organic compounds.